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Compound of Interest

Compound Name: 2-Amino-5-methylphenol

Cat. No.: B193566 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective use of 2-
Amino-5-methylphenol in research and development. This guide provides detailed procedural

instructions for the handling, storage, and disposal of this compound, ensuring the safety of

laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling
2-Amino-5-methylphenol is a chemical that requires careful handling due to its potential

health hazards. It is known to cause skin and eye irritation and may lead to respiratory irritation.

[1][2] Adherence to the following personal protective equipment (PPE) and handling guidelines

is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific laboratory procedures

should be conducted to determine the appropriate level of PPE. The following table

summarizes the recommended PPE for handling 2-Amino-5-methylphenol.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[3][4]

Skin Protection Gloves
Chemically resistant and

impermeable.[4][5]

Lab Coat/Protective Clothing To prevent skin exposure.[3][4]

Respiratory Protection Dust Mask

A NIOSH-approved N95 dust

mask is recommended when

handling the powder form to

avoid inhalation.[6]

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of 2-Amino-5-
methylphenol and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1]

Avoid direct contact with skin and eyes.[3]

Do not breathe in the dust.[3]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling the chemical.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed to prevent contamination and exposure to moisture.[1][3]
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Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[3][4]

Emergency and First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical. The following

table outlines the recommended first aid procedures.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3][4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek medical attention.[3][4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[3][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Seek medical attention.[4]

Operational Plan: Chemical Spill Workflow
A clear and practiced spill response plan is essential for mitigating the hazards of a chemical

spill. The following diagram outlines the logical workflow for responding to a 2-Amino-5-
methylphenol spill.
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Caption: Logical workflow for responding to a chemical spill.
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Disposal Plan
Proper disposal of 2-Amino-5-methylphenol and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance. Aromatic amines are generally

considered hazardous waste.

Waste Chemical Disposal:

Do not dispose of down the drain.[3]

All waste containing 2-Amino-5-methylphenol should be collected in a designated, properly

labeled, and sealed container.

The waste must be disposed of through a licensed hazardous waste disposal company.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

For small quantities, in-laboratory treatment by oxidation with acidified potassium

permanganate may be an option, but this should only be performed by trained personnel

with a thorough understanding of the reaction and safety precautions.

Empty Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but the label

should be defaced or removed.

If the chemical is on an acutely hazardous waste list, the empty container must be disposed

of as hazardous waste without rinsing.

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-Amino-5-methylphenol.
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Property Value

CAS Number 2835-98-5[5][6]

Molecular Formula C₇H₉NO[7]

Molecular Weight 123.15 g/mol [6][8]

Melting Point 159-162 °C[6][8]

Appearance Beige to brown crystalline powder[4]

Solubility Soluble in water[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

